N-(2-fluorophenyl)-4-isopropylbenzamide

• Molecular Formula: C16H16FNO
• Molecular Weight: 257.3 g/mol
• IUPAC Name: N-(2-fluorophenyl)-4-propan-2-ylbenzamide
• InChI: InChI=1S/C16H16FNO/c1-11(2)12-7-9-13(10-8-12)16(19)18-15-6-4-3-5-14(15)17/h3-11H,1-2H3,(H,18,19)
• InChI Key: CGUNFMGPOBZEHS-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2F

Description

N-(2-fluorophenyl)-4-isopropylbenzamide, also known as FLI-06, is a small molecule inhibitor that has gained attention in scientific research for its potential use in treating various diseases. This compound is a member of the benzamide family and has been synthesized through a series of chemical reactions.

Mechanism of Action

N-(2-fluorophenyl)-4-isopropylbenzamide has been found to inhibit the activity of the Wnt signaling pathway, which is involved in cell proliferation, differentiation, and apoptosis. N-(2-fluorophenyl)-4-isopropylbenzamide binds to a protein called TBL1XR1, which is a component of the Wnt signaling pathway, and inhibits its activity. This leads to the inhibition of the Wnt signaling pathway and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(2-fluorophenyl)-4-isopropylbenzamide has been found to have various biochemical and physiological effects. In cancer cells, N-(2-fluorophenyl)-4-isopropylbenzamide induces apoptosis, inhibits cell proliferation, and inhibits the activity of the Wnt signaling pathway. In neurodegenerative diseases, N-(2-fluorophenyl)-4-isopropylbenzamide protects neurons from oxidative stress and prevents neurodegeneration. In infectious diseases, N-(2-fluorophenyl)-4-isopropylbenzamide inhibits the replication of viruses such as dengue virus and Zika virus.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-fluorophenyl)-4-isopropylbenzamide is its potential use in treating various diseases. N-(2-fluorophenyl)-4-isopropylbenzamide has been found to have therapeutic potential in cancer, neurodegenerative diseases, and infectious diseases. Another advantage is its specificity for the TBL1XR1 protein, which reduces the risk of off-target effects. One limitation of N-(2-fluorophenyl)-4-isopropylbenzamide is its low solubility in water, which can make it difficult to administer in vivo. Another limitation is its potential toxicity, which requires further investigation.

Future Directions

There are several future directions for N-(2-fluorophenyl)-4-isopropylbenzamide research. One direction is to investigate its potential use in combination with other therapies in cancer treatment. Another direction is to investigate its potential use in other neurodegenerative diseases such as Alzheimer's disease. Additionally, further research is needed to investigate its potential use in infectious diseases and to investigate its toxicity and pharmacokinetics.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-4-isopropylbenzamide involves several chemical reactions, including the reaction of 2-fluoroaniline with isobutyric anhydride to form N-(2-fluorophenyl)-2-methylpropanamide. This intermediate is then reacted with 4-chlorobenzoyl chloride in the presence of a base to form N-(2-fluorophenyl)-4-chlorobenzamide. The final step involves the reaction of N-(2-fluorophenyl)-4-chlorobenzamide with isopropylamine to form N-(2-fluorophenyl)-4-isopropylbenzamide.

Scientific Research Applications

N-(2-fluorophenyl)-4-isopropylbenzamide has been found to have potential therapeutic applications in various diseases, including cancer, neurodegenerative diseases, and infectious diseases. In cancer research, N-(2-fluorophenyl)-4-isopropylbenzamide has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurodegenerative disease research, N-(2-fluorophenyl)-4-isopropylbenzamide has been found to protect neurons from oxidative stress and prevent neurodegeneration. In infectious disease research, N-(2-fluorophenyl)-4-isopropylbenzamide has been shown to inhibit the replication of viruses such as dengue virus and Zika virus.